Cas no 858431-29-5 (2-Amino-3-chloromethyl pyridine hydrochloride)

• Product Name: 2-Amino-3-chloromethyl pyridine hydrochloride
• CAS No: 858431-29-5
• MF: C₆H₇ClN₂
• MW: 142.586179971695
• MDL: MFCD04972545
• CID: 717918
• PubChem ID: 24728652
• Update Time: 2025-10-29

2-Amino-3-chloromethyl pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)pyridin-2-amine
• 2-AMINO-3-CHLOROMETHYL PYRIDINE,
• 2-Pyridinamine,3-(chloromethyl)-
• 3-Chloromethyl-pyridin-2-ylamine
• 2-Pyridinamine,3-(chloromethyl)
• SCHEMBL5196578
• DTXSID60646448
• AB21190
• DB-076457
• AKOS006293937
• 858431-29-5
• 2-Amino-3-chloromethyl pyridine
• 2-Amino-3-chloromethyl pyridine hydrochloride

• MDL： MFCD04972545
• Inchi： 1S/C6H7ClN2/c7-4-5-2-1-3-9-6(5)8/h1-3H,4H2,(H2,8,9)
• InChI Key： LFZLYRMLFKINJA-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CN=C1N

Computed Properties

• Exact Mass: 142.03000
• Monoisotopic Mass: 142.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.265
• Boiling Point: 286.9°C at 760 mmHg
• Flash Point: 127.3°C
• Refractive Index: 1.596
• PSA: 38.91000
• LogP: 1.98380

Additional information on 2-Amino-3-chloromethyl pyridine hydrochloride

2-Amino-3-chloromethyl Pyridine Hydrochloride: A Comprehensive Overview

2-Amino-3-chloromethyl pyridine hydrochloride, a compound with the CAS number 858431-29-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, also referred to as ACPM pyridine hydrochloride, is a derivative of pyridine, a six-membered aromatic heterocycle with nitrogen as the heteroatom. The presence of an amino group (-NH₂) at the 2-position and a chloromethyl group (-CH₂Cl) at the 3-position imparts unique chemical properties to this molecule, making it versatile for various applications.

The synthesis of 2-amino-3-chloromethyl pyridine hydrochloride typically involves multi-step organic reactions, often starting from pyridine or its derivatives. One common approach is the nucleophilic substitution reaction, where the chloromethyl group is introduced via alkylation. The amino group can be introduced through reductive amination or other ammination techniques. The hydrochloride form is often preferred due to its enhanced solubility in aqueous media, which facilitates its use in various chemical processes.

Recent studies have highlighted the potential of ACPM pyridine hydrochloride in drug discovery. Its ability to act as a chelating agent has been explored in the development of metalloenzyme inhibitors, which are crucial for targeting diseases such as cancer and neurodegenerative disorders. For instance, researchers have demonstrated that this compound can coordinate with metal ions like zinc and copper, which are often overexpressed in pathological conditions. This property makes it a promising candidate for designing therapeutic agents with high selectivity and efficacy.

In addition to its pharmaceutical applications, 2-amino-3-chloromethyl pyridine hydrochloride has shown potential in materials science. Its ability to form coordination polymers and metal-organic frameworks (MOFs) has been extensively studied. These materials exhibit exceptional properties such as high surface area, porosity, and stability, making them ideal for gas storage, catalysis, and sensing applications. Recent advancements in MOF synthesis have utilized this compound to create novel frameworks with tailored functionalities, further expanding its utility in nanotechnology.

The chemical stability of ACPM pyridine hydrochloride is another factor that contributes to its widespread use. It exhibits good thermal stability under moderate conditions and is resistant to oxidation, which is critical for its application in industrial processes. Furthermore, its reactivity towards nucleophilic aromatic substitution reactions has been exploited in the synthesis of more complex molecules, including agrochemicals and specialty chemicals.

From an environmental perspective, the biodegradability of 2-amino-3-chloromethyl pyridine hydrochloride has been a topic of interest. Studies indicate that under aerobic conditions, this compound can undergo microbial degradation, reducing its persistence in aquatic environments. This characteristic aligns with the growing demand for eco-friendly chemicals in various industries.

In conclusion, 2-amino-3-chloromethyl pyridine hydrochloride (CAS No: 858431-29-5) is a multifaceted compound with applications spanning drug discovery, materials science, and industrial chemistry. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and application development, position it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to make significant contributions to both academic and industrial sectors.